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Compound of Interest

Compound Name: Pyrromethene 546

Cat. No.: B183774 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of Pyrromethene 546, a fluorescent dye commonly used in laboratory

research. Adherence to strict disposal protocols is crucial to mitigate potential hazards and

ensure regulatory compliance.

Key Data on Pyrromethene 546
A summary of the key quantitative data for Pyrromethene 546 is provided in the table below

for easy reference.
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Property Value

Chemical Formula C14H17BF2N2

Molecular Weight 262.11 g/mol [1]

Appearance Powder[1]

Color Not specified in available documentation

Melting Point 259-261°C[2] or 262-266 °C[1]

Solubility Insoluble in water[3]

Hazard Statements
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[4]

Incompatible Materials No specific information noted.[3]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following steps outline the recommended procedure for the disposal of Pyrromethene
546. This protocol is designed to minimize risk to personnel and the environment.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear approved safety glasses or goggles.[4][5]

Hand Protection: Handle with impermeable gloves. Gloves must be inspected prior to use.

Use proper glove removal technique to avoid skin contact.[5]

Skin and Body Protection: Wear impervious clothing, such as a lab coat.[5]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator if dust formation

is likely.[5]

2. Waste Segregation and Collection:
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Solid Waste: Collect waste Pyrromethene 546 solid in a clearly labeled, sealed container.

Avoid generating dust.[4]

Contaminated Materials: Any materials grossly contaminated with Pyrromethene 546, such

as gloves, wipes, or weighing papers, should also be collected in a separate, labeled

hazardous waste container.[6]

Solutions: Collect solutions containing Pyrromethene 546 in a designated, sealed, and

properly labeled waste container. Do not mix with other incompatible waste streams.

3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Pyrromethene 546".

Include the date of waste generation and the primary hazards (e.g., "Irritant").

Store waste containers in a designated, well-ventilated, and secure secondary containment

area away from incompatible materials.[5]

4. Disposal:

Dispose of contents and container to an approved waste disposal plant.[4][5] Do not dispose

of this chemical into drains or general trash.

Contact your institution's Environmental Health & Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures.

Emergency Procedures
Spills: In the event of a spill, evacuate personnel to a safe area. Wear appropriate PPE,

including respiratory protection. Avoid dust formation.[5] Cover the spill with an inert

absorbent material, collect, and place in a suitable container for disposal.[4] Clean the spill

area with soap and water.

First Aid:
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If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult

a physician.[5]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[5]

In case of eye contact: Flush eyes with water for at least 15 minutes as a precaution.

Consult a physician.[3][5]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[5]
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Pyrromethene 546 Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Pyrromethene 546.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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